Cas no 1628106-75-1 (tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate
• CAS No: 1628106-75-1
• MF: C₁₂H₁₆BrFN₂O₂
• MW: 319.170045852661
• CID: 5306953
• Update Time: 2025-10-29

tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-(1-(5-bromo-3-fluoropyridin-2-yl)ethyl)carbamate
• tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate

• Inchi： 1S/C12H16BrFN2O2/c1-7(16-11(17)18-12(2,3)4)10-9(14)5-8(13)6-15-10/h5-7H,1-4H3,(H,16,17)/t7-/m0/s1
• InChI Key： HKXACTQRBSSCDB-ZETCQYMHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C1=NC=C(Br)C=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate (CAS No. 1628106-75-1)

The compound tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate (CAS No. 1628106-75-1) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with bromo and fluoro groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and development, particularly in the context of kinase inhibitors and central nervous system (CNS) therapeutics.

In recent years, the demand for fluorinated and brominated pyridine derivatives has surged, driven by their enhanced metabolic stability and binding affinity in drug design. The tert-butyl carbamate moiety in this compound further enhances its utility as a protecting group in organic synthesis. This aligns with current trends in green chemistry, where efficient protecting group strategies are critical for minimizing waste and improving yield. Users often inquire about the synthetic routes for this compound, its spectroscopic data, and its role in peptide coupling reactions.

The stereochemistry of tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate is another area of interest, as the (1S)-configuration is crucial for its biological activity. This specificity is frequently explored in asymmetric synthesis and chiral resolution studies. Additionally, the compound’s solubility and stability under various conditions are common topics in forums and academic discussions, reflecting the practical challenges faced by chemists in the lab.

From an SEO perspective, keywords such as "5-bromo-3-fluoropyridine synthesis", "tert-butyl carbamate applications", and "CAS 1628106-75-1 supplier" are highly searched, indicating the compound’s commercial and academic relevance. Its potential use in catalysis and material science further broadens its appeal. For instance, the fluoro and bromo substituents can influence electronic properties, making the compound a candidate for organic electronics research.

In summary, tert-butyl N-[(1S)-1-(5-bromo-3-fluoropyridin-2-yl)ethyl]carbamate (CAS No. 1628106-75-1) is a versatile building block with wide-ranging applications. Its structural features and functional groups cater to the evolving needs of medicinal chemistry and process optimization, making it a subject of ongoing research and commercial interest. By addressing common queries and highlighting its interdisciplinary potential, this overview aims to serve as a reliable resource for scientists and industry stakeholders alike.